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Compound of Interest

Compound Name: 4-Chloro-3-iodo-6-methylquinoline

Cat. No.: B14081718

Get Quote

Executive Summary
4-Chloro-3-iodo-6-methylquinoline (CAS: 1431364-43-0) is a specialized heterocyclic

building block utilized primarily in medicinal chemistry for the development of kinase inhibitors

and antimalarial agents.[1] Its structural value lies in the orthogonal reactivity of its halogen

substituents: the C3-iodine atom provides a highly reactive handle for palladium-catalyzed

cross-couplings (e.g., Suzuki-Miyaura, Sonogashira), while the C4-chlorine atom serves as a

site for nucleophilic aromatic substitution (

) or subsequent cross-coupling under more forcing conditions.

While commercially available, this compound is often classified as a "Make-on-Demand" or

"Niche Catalog" item rather than a bulk commodity.[1] Researchers should anticipate lead

times of 2–4 weeks from specialized building block vendors or consider in-house synthesis for

gram-scale requirements.
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Property Specification

CAS Number 1431364-43-0

IUPAC Name 4-Chloro-3-iodo-6-methylquinoline

Molecular Formula

Molecular Weight 303.53 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF,

; sparingly soluble in water

Storage
2–8°C, inert atmosphere (light sensitive due to

C-I bond)

Sourcing Landscape & Commercial Availability[1]
Supplier Tiers
Availability is concentrated among specialized heterocyclic chemistry vendors rather than

general catalog houses.

Tier 1 (Stock Likely): BLD Pharm, Enamine, Combi-Blocks.

Tier 2 (Sourcing Aggregators): ChemSrc, MolPort (often list stock that is actually held by Tier

1 vendors).

Tier 3 (Custom Synthesis): WuXi AppTec, Pharmablock (best for >100g scale).

Procurement Strategy
Due to the sensitivity of the carbon-iodine bond and the potential for hydrolysis of the C4-chloro

group, purity validation upon receipt is critical.

Recommended QC Protocol:

-NMR (DMSO-
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): Verify the integral of the C2 proton (singlet, typically

8.8–9.2 ppm) and the methyl group (

~2.5 ppm).

LC-MS: Confirm single peak purity (>95%) and correct mass (

isotope pattern).

Visual Inspection: Darkening indicates iodine liberation; recrystallize if necessary.

Synthetic Pathway (The "Make" Option)
If commercial lead times are prohibitive, the compound can be synthesized in-house from

inexpensive precursors. The most robust route proceeds via the iodination of 4-hydroxy-6-

methylquinoline followed by deformylative chlorination.[1]

Retrosynthetic Analysis
The synthesis exploits the electronic difference between the electron-rich enaminone system of

the 4-quinolone (facilitating electrophilic iodination at C3) and the subsequent aromatization to

the chloroquinoline.

4-Hydroxy-6-methylquinoline
(Comm. Available)

3-Iodo-4-hydroxy-
6-methylquinoline

Step 1: I2, KI, Base
(Electrophilic Subst.) 4-Chloro-3-iodo-

6-methylquinoline

Step 2: POCl3, Reflux
(Deoxychlorination)

Click to download full resolution via product page

Figure 1: Two-step synthetic route to 4-Chloro-3-iodo-6-methylquinoline.

Detailed Protocol
Step 1: Synthesis of 3-Iodo-6-methylquinolin-4(1H)-one

Reagents: 6-Methylquinolin-4(1H)-one (1.0 eq), Iodine (

, 1.1 eq), Potassium Carbonate (

, 2.0 eq), Water/Ethanol (1:1).
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Procedure:

Dissolve 6-methylquinolin-4(1H)-one in

.

Add

and stir at room temperature for 15 min.

Add

portion-wise. The solution will initially turn dark/red and fade as iodine is consumed.

Stir at 40–50°C for 2–4 hours. Monitor by TLC (the product is less polar than the starting

material).

Workup: Acidify with 1M HCl to pH 5–6 to precipitate the product. Filter, wash with water

and cold ethanol.

Yield: Typically 80–90%.

Step 2: Chlorination to 4-Chloro-3-iodo-6-methylquinoline
Reagents: 3-Iodo-6-methylquinolin-4(1H)-one (from Step 1), Phosphorus Oxychloride

(ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

, excess).

Procedure:

Suspend the dry intermediate in neat

(approx. 5–10 mL per gram).

Heat to reflux (105°C) under an inert atmosphere (

) for 2–3 hours. The suspension should clear to a homogeneous solution.

Quench (Critical Safety Step): Cool the mixture. Pour slowly onto crushed ice/water with

vigorous stirring. Caution: Exothermic hydrolysis of excess
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.

Neutralize with

or

to pH 8.

Extract with Dichloromethane (DCM) or Ethyl Acetate.[2] Dry over

and concentrate.

Purification: Flash chromatography (Hexane/EtOAc) if necessary, though the crude is

often sufficiently pure.

Reactivity & Applications
The strategic value of this scaffold is the ability to sequentially functionalize the C3 and C4

positions.

Chemoselectivity Map
The C3-Iodo bond is significantly more labile toward oxidative addition by Palladium(0) than the

C4-Chloro bond.[1] This allows for controlled, iterative functionalization.

4-Chloro-3-iodo-
6-methylquinoline

C3-Arylation
(Suzuki-Miyaura)

Pd(0), RT to 60°C
(Fastest)

C3-Alkynylation
(Sonogashira)

Pd/Cu, RT

C4-Amination
(SNAr)

R-NH2, Heat
(Orthogonal to Pd)

C4-Arylation
(Requires forcing conditions)

Step 2: Pd(0), >100°C
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Figure 2: Chemoselectivity profile. The C3-Iodo position reacts under mild Pd-catalyzed

conditions, while the C4-Chloro position is reserved for

or high-temperature coupling.

Experimental Considerations
Suzuki Coupling: Use mild bases (

,

) and standard catalysts (

or

) at 60°C to selectively couple at C3 without disturbing the C4-Cl.

Reactions: The C4 position is activated by the quinoline nitrogen. Reaction with primary
amines typically requires heating to 80–100°C in solvents like DMSO or NMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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